Cas no 1251144-07-6 (1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine
• CAS No: 1251144-07-6
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5558408
• Update Time: 2025-05-20

1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine

• Inchi： 1S/C12H20N2O/c13-11-7-4-8-14(9-11)12(15)10-5-2-1-3-6-10/h1-2,10-11H,3-9,13H2
• InChI Key： FWQWOKWGQDKGDF-UHFFFAOYSA-N
• SMILES： C(N1CCCC(N)C1)(C1CCC=CC1)=O

Additional information on 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine

Introduction to 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine (CAS No. 1251144-07-6)

1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1251144-07-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a cyclohexene moiety and an amine functional group at the 3-position of the piperidine ring imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The structural features of 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine contribute to its potential as a building block in drug discovery. The cyclohexene group introduces steric hindrance and conformational flexibility, which can influence binding affinity and metabolic stability. Meanwhile, the piperidine ring is a common pharmacophore in many bioactive molecules, particularly in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. The amine functionality at the 3-position further enhances its reactivity, allowing for further derivatization and modification to tailor its pharmacological profile.

In recent years, there has been growing interest in exploring novel piperidine derivatives for their potential therapeutic benefits. Research has demonstrated that modifications in the piperidine scaffold can significantly alter biological activity, solubility, and pharmacokinetic properties. For instance, studies have shown that substituents at the 3-position of piperidine can modulate receptor binding affinity and selectivity. This has led to the development of several drug candidates targeting neurological disorders, such as depression, anxiety, and schizophrenia.

The synthesis of 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclohexene group typically involves cyclization reactions or alkylation processes, while the amine functionality is often introduced through reductive amination or nucleophilic substitution reactions. Advanced synthetic techniques, such as catalytic hydrogenation and transition metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route and minimize byproduct formation.

One of the most compelling aspects of 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine is its potential as a scaffold for developing new therapeutic agents. Its unique structural features make it an attractive candidate for further derivatization to explore new chemical spaces. For example, researchers have investigated its use as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. By modifying the substituents on the piperidine ring or introducing additional functional groups, it may be possible to develop compounds with enhanced potency and reduced side effects.

Recent studies have also highlighted the importance of understanding the metabolic fate of piperidine derivatives to optimize their therapeutic efficacy. Metabolic stability is a critical factor in drug development, as it determines how long a drug remains active in the body and how it is eliminated. Computational modeling techniques have been employed to predict metabolic pathways and identify potential sites of degradation. This information can guide the design of more stable analogs with improved pharmacokinetic profiles.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on piperidine scaffolds. This interest is driven by the success of several blockbuster drugs that contain piperidine moieties, such as trazodone and nefazodone, which are used to treat depression and anxiety disorders. As our understanding of structure-function relationships improves, it is expected that more innovative applications for 1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amine will emerge.

In conclusion,1-(cyclohex-3-ene-1-carbonyl)piperidin-3-amineseems poised to play a significant role in future drug development efforts due to its versatile structural features and potential for further derivatization. Its unique combination of steric hindrance from the cyclohexene group and pharmacological relevance of the piperidine scaffold makes it an exciting compound for medicinal chemists to explore. As research progresses, we can anticipate new applications for this compound across various therapeutic areas.